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Compound of Interest

Compound Name: Metaxalone-d3

Cat. No.: B15615813

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed synthetic pathway for

deuterated Metaxalone. Metaxalone, a muscle relaxant, is metabolized by cytochrome P450

enzymes. Introducing deuterium at specific molecular positions can alter its metabolic profile,

potentially leading to improved pharmacokinetic properties. This guide outlines a detailed

methodology for the synthesis of Metaxalone-d6, where the two methyl groups on the phenyl

ring are perdeuterated.

Overview of the Synthetic Strategy
The synthesis of deuterated Metaxalone (Metaxalone-d6) is proposed to proceed via a two-

stage route. The first stage involves the catalytic deuteration of the benzylic positions of 3,5-

dimethylphenol to yield 3,5-bis(trideuteromethyl)phenol. The second stage involves the

coupling of this deuterated phenol with a suitable C3 electrophile, followed by cyclization to

form the oxazolidinone ring.

3,5-Dimethylphenol 3,5-Bis(trideuteromethyl)phenol
(3,5-Dimethylphenol-d6)

 Catalytic H/D Exchange 
 (e.g., Pd/C, D2O, H2) 3-(3,5-Bis(trideuteromethyl)phenoxy)propane-1,2-diol

 1. Base (e.g., NaOH) 
 2. 3-Chloro-1,2-propanediol Metaxalone-d6 Urea, High Temperature 
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Caption: Proposed synthetic overview for Metaxalone-d6.

Experimental Protocols
Stage 1: Synthesis of 3,5-Bis(trideuteromethyl)phenol
(3,5-Dimethylphenol-d6)
The selective deuteration of the benzylic C-H bonds of 3,5-dimethylphenol is a critical first step.

Several catalytic systems have been reported for such transformations. A robust and

experimentally convenient method involves palladium on carbon (Pd/C) catalysis with

deuterium oxide (D₂O) as the deuterium source, facilitated by the presence of hydrogen gas.[1]

Experimental Workflow:

Reaction Setup
Reaction Workup and Purification

Combine:
- 3,5-Dimethylphenol

- 10% Pd/C
- D₂O

Flush with H₂ gas Heat and Stir
(e.g., 80-100°C) Cool and Filter Extract with Organic Solvent Dry and Concentrate Purify by Chromatography

3,5-Bis(trideuteromethyl)phenol Sodium 3,5-bis(trideuteromethyl)phenoxide NaOH, H₂O 3-(3,5-Bis(trideuteromethyl)phenoxy)propane-1,2-diol 3-Chloro-1,2-propanediol, Heat Metaxalone-d6 Urea, Heat (e.g., 190-200°C) 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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